Cas no 2228691-19-6 (3-(ethylsulfanyl)-1,1,1-trifluoropropan-2-amine)

• Product Name: 3-(ethylsulfanyl)-1,1,1-trifluoropropan-2-amine
• CAS No: 2228691-19-6
• MF: C₅H₁₀F₃NS
• MW: 173.199810504913
• CID: 6253816
• PubChem ID: 64988968
• Update Time: 2024-01-08

3-(ethylsulfanyl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(ethylsulfanyl)-1,1,1-trifluoropropan-2-amine
• DQZSLRYKBMFTJE-UHFFFAOYSA-N
• EN300-1934600
• 2228691-19-6
• OCID190045153076

• Inchi： 1S/C5H10F3NS/c1-2-10-3-4(9)5(6,7)8/h4H,2-3,9H2,1H3
• InChI Key： DQZSLRYKBMFTJE-UHFFFAOYSA-N
• SMILES： S(CC)CC(C(F)(F)F)N

Computed Properties

• Exact Mass: 173.04860498g/mol
• Monoisotopic Mass: 173.04860498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 93.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.3Ų